Cas no 5433-18-1 (Benzamide,4,4'-sulfonylbis[N-methyl-)

• Product Name: Benzamide,4,4'-sulfonylbis[N-methyl-
• CAS No: 5433-18-1
• MF: C₁₆H₁₆N₂O₄S
• MW: 332.374242782593
• CID: 383885
• PubChem ID: 223524
• Update Time: 2025-04-19

Benzamide,4,4'-sulfonylbis[N-methyl- Chemical and Physical Properties

Names and Identifiers

• N-methyl-4-[4-(methylcarbamoyl)phenyl]sulfonylbenzamide
• DTXSID30969398
• NSC11230
• SCHEMBL15315486
• NSC-11230
• 5433-18-1
• 4,4'-sulfonylbis(n-methylbenzamide)
• Benzamide,4,4'-sulfonylbis[N-methyl-

• Inchi： 1S/C16H16N2O4S/c1-17-15(19)11-3-7-13(8-4-11)23(21,22)14-9-5-12(6-10-14)16(20)18-2/h3-10H,1-2H3,(H,17,19)(H,18,20)
• InChI Key： MSINKYSYGLVROA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC)=O)=CC=1)(C1C=CC(C(NC)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 332.08318
• Monoisotopic Mass: 332.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 92.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides